19-Norpregn-4-en-20-yn-3-one, 17-(acetyloxy)-, (17alpha)-
Overview
Description
Norethindrone Acetate is the orally bioavailable acetate salt of norethindrone, a synthetic progestin with some anabolic, estrogenic, and androgenic activities. As do all progestins, norethindrone binds to and activates nuclear progesterone receptors (PRs) in target tissues such as the pituitary and reproductive system; ligand-receptor complexes are translocated to the nucleus where they bind to progesterone response elements (PREs) located on target genes, followed by various transcriptional events and histone acetylation. Physiological effects include the inhibition of luteinizing hormone (LH) release, an increase in the endometrial luteal-phase, and alterations in endocervical mucus secretion.
Acetate ester of norethindrone that is used as a long-term contraceptive (CONTRACEPTIVE AGENTS).
Scientific Research Applications
Interaction with Steroid Receptors
- Interaction in Human Uterus : Norethindrone and norethindrone acetate, similar to "19-Norpregn-4-en-20-yn-3-one, 17-(acetyloxy)-, (17alpha)-", have been found to competitively inhibit the binding of progesterone and oestradiol to their respective receptors in the human uterus. This suggests a role in modulating hormonal interactions at the receptor level (Kasid et al., 1978).
Treatment of Menopause Syndrome
- Effect on Menopause Symptoms : In a study, a compound closely related to "19-Norpregn-4-en-20-yn-3-one, 17-(acetyloxy)-, (17alpha)-" showed effectiveness in relieving menopause symptoms, highlighting its potential use in treating menopause-related conditions (B. Wen, 2001).
Influence on Liver Enzymes
- Effect on Liver Cytochrome P-450 : Certain norsteroids, closely related to the compound , have been observed to cause a time-dependent loss of cytochrome P-450 when incubated with rat liver microsomal fractions. This indicates a possible influence on liver enzyme systems (White & Muller-Eberhard, 1977).
Progestational and Antiovulation Activities
- Topical Application : Progestins including 19-norprogesterone and derivatives have shown high effectiveness in progestational and antiovulation tests, suggesting applications in fertility and contraceptive research (Shipley, 1965).
Hormonal Profile and Metabolic Studies
- Endocrinological Properties : Compounds with a similar structure to "19-Norpregn-4-en-20-yn-3-one, 17-(acetyloxy)-, (17alpha)-" have been found to possess weak estrogenic, androgenic, and progestational activities, providing insights into their complex hormonal and metabolic profiles (Vies, 1987; de Visser et al., 1984).
Influence on Endometrium
- Impact on Endometrial Pattern : Long-term therapy with related norsteroids did not significantly influence the endometrium in post-menopausal women, indicating potential safety and efficacy in hormone replacement therapies (Genazzani et al., 1991).
